![molecular formula C20H21FN6O2 B6450318 5-fluoro-6-phenyl-2-{4-[2-(1H-pyrazol-1-yl)propanoyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one CAS No. 2549065-63-4](/img/structure/B6450318.png)
5-fluoro-6-phenyl-2-{4-[2-(1H-pyrazol-1-yl)propanoyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one
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Description
This compound is a pyrimidinone derivative, which is a class of compounds known for their wide range of biological activities . It also contains a piperazine ring, which is often found in pharmaceuticals and is known for its versatility in drug design .
Chemical Reactions Analysis
Again, while specific reactions for this compound are not available, compounds with similar structures can undergo a variety of reactions. For example, pyrimidinones can participate in nucleophilic substitution reactions, and piperazines can undergo reactions with electrophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the piperazine ring could increase the solubility of the compound in water .Mechanism of Action
properties
IUPAC Name |
5-fluoro-4-phenyl-2-[4-(2-pyrazol-1-ylpropanoyl)piperazin-1-yl]-1H-pyrimidin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21FN6O2/c1-14(27-9-5-8-22-27)19(29)25-10-12-26(13-11-25)20-23-17(16(21)18(28)24-20)15-6-3-2-4-7-15/h2-9,14H,10-13H2,1H3,(H,23,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNEKINXBFBKSQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CCN(CC1)C2=NC(=C(C(=O)N2)F)C3=CC=CC=C3)N4C=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21FN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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